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Compound of Interest

Compound Name: deacetylravidomycin N-oxide

Cat. No.: B053466

Deacetylravidomycin N-oxide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deacetylravidomycin N-oxide is an antibiotic belonging to the angucycline class of natural
products. First isolated from the fermentation broth of Streptomyces ravidus S50905, this
compound has demonstrated both antibacterial and antitumor activities.[1] This technical guide
provides a comprehensive overview of the available information on Deacetylravidomycin N-
oxide, including its chemical identifiers, biological properties, and insights into its mechanism of
action based on related compounds.

Chemical Identifiers and Physicochemical
Properties

A summary of the key chemical identifiers for Deacetylravidomycin N-oxide is presented
below.
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Identifier

Value

Source

CAS Number

114494-30-3

PubChem|[2]

Molecular Formula

C31H33NO1o

PubChem[2]

PubChem CID

133983

PubChem|[2]

Synonyms

Desacetylravidomycin N-oxide,

Ravidomycin N-oxide

PubChem|[2]

InChl

INChI=1S/C31H33N010/c1-8-
16-11-19-23(21(12-16)38-
6)18-13-22(39-7)25-20(34)10-
9-17(24(25)29(18)42-
31(19)36)30-
27(35)26(32(4,5)37)28(14(2)4
0-30)41-15(3)33/h8-14,26-
28,30,34-35H,1H2,2-
7H3/t14-,26-,27-,28+,30+/m1/s
1

PubChem

InChlKey

JDRNEUMZVBWRJJ-
LSXWJJIVSA-N

PubChem

SMILES

CC1C(C(C(C(01)C2=C3C(=C(
C=C2)0)C(=CC4=C30C(=0)C
5=C4C(=CC(=C5)C=C)OC)OC
JOIN+(C)(C)[O-])OC(=0)C

PubChem

Biological Activity

Deacetylravidomycin N-oxide exhibits a range of biological activities, primarily as an

antibiotic against Gram-positive bacteria and as a cytotoxic agent against certain cancer cell

lines.
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Activity Type Details Source

) ) Active against Gram-positive
Antibacterial MedchemExpress|[1]

bacteria.

Demonstrates activity against
Antitumor P388 leukemia and Meth A MedchemExpress[1]

fibrosarcoma.

Experimental Protocols

Detailed experimental protocols for the fermentation, isolation, and characterization of
Deacetylravidomycin N-oxide were described in the initial discovery paper. While the full text
is not widely available, the following outlines the key steps based on published information.

Fermentation of Streptomyces ravidus S50905

The production of Deacetylravidomycin N-oxide is achieved through the fermentation of
Streptomyces ravidus S50905. While specific media components and fermentation parameters
are not fully detailed in the available literature, a general workflow can be inferred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. deacetylravidomycin N-oxide | C31H33NO10 | CID 133983 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Deacetylravidomycin N-oxide CAS number and
chemical identifiers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053466#deacetylravidomycin-n-oxide-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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